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Compound of Interest

Compound Name: 2-Ethyl-1-decanol

CAS No.: 21078-65-9

Cat. No.: B1606274

Get Quote

Technical Reference Guide for Analytical Method
Development
Executive Summary & Compound Profile
2-Ethyl-1-decanol (CAS: 21078-65-9) is a branched-chain primary fatty alcohol, structurally

classified as a Guerbet alcohol derivative. Unlike its linear isomer (1-dodecanol), the

-branching at the C2 position imparts unique physicochemical properties, including a lower
melting point and higher viscosity, making it a critical intermediate in the synthesis of low-
volatility plasticizers, synthetic lubricants, and permeation enhancers in transdermal drug
delivery.

This guide provides a validated spectroscopic framework for the identification and quality

control of 2-Ethyl-1-decanol. The data presented synthesizes empirical standards with

homologous series extrapolation to ensure high-confidence structural assignment.
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Property Value

IUPAC Name 2-Ethyl-1-decanol

Molecular Formula

Molecular Weight 186.33 g/mol

Structure

Key Feature
Chiral center at C2 (typically supplied as a

racemate)

Analytical Workflow Strategy
The following decision matrix outlines the logical flow for complete structural validation, moving

from bulk purity assessment to specific structural confirmation.
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Sample: 2-Ethyl-1-decanol
(Crude or Refined)

FT-IR (ATR)
Functional Group Check

Target: -OH, Alkyl

Step 1: Rapid ID

GC-MS (EI)
Impurity Profiling & MW
Target: m/z 168 (M-18)

Step 2: Purity

1H & 13C NMR
Structural Elucidation

Target: Branch Point (C2)

Step 3: Structure

Certificate of Analysis
(CoA) Generation

Validation

Click to download full resolution via product page

Figure 1: Sequential analytical workflow for the characterization of branched fatty alcohols.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2]
NMR is the definitive method for distinguishing 2-ethyl-1-decanol from its linear isomers. The

branching at C2 creates a distinct shielding pattern for the adjacent methylene protons.

Experimental Protocol (1H & 13C)
Solvent: Chloroform-d (
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) with 0.03% TMS (

).

Concentration: 20 mg/mL (1H); 50 mg/mL (13C).

Pulse Sequence: Standard 1D proton (zg30) and proton-decoupled carbon (zgpg30).

Relaxation Delay:

1.0 s (1H);

2.0 s (13C) to ensure quantitative integration of methyl terminals.

1H NMR Data (400 MHz, )
The diagnostic signal is the doublet at

3.55 ppm. In linear alcohols, this signal appears as a triplet. The doublet confirms the presence
of a methine (

) group at the

-position.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

3.55
Doublet (

Hz)
2H

Alpha-methylene

(C1)

1.55 - 1.65 Multiplet 1H

Beta-methine

(C2, Branch

point)

1.20 - 1.45 Broad Multiplet 16H

Bulk Methylene

Chain (C3-C9 +

Ethyl

)

0.85 - 0.95
Overlapping

Triplets
6H

Terminal Methyls

(C10 & Ethyl

Terminus)

13C NMR Data (100 MHz, )
The chemical shift of the C2 carbon (

ppm) is significantly downfield compared to linear alcohols (

ppm), serving as a robust confirmation of branching.
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Chemical Shift (

, ppm)
Carbon Type Assignment

65.4 C1 (Attached to Oxygen)

42.1 C2 (Branch Point)

30.5 - 32.0 C3 (Adjacent to branch)

29.0 - 30.0 Bulk Chain (C4-C8)

23.5 Ethyl group methylene

22.7 C9 (Penultimate)

14.1
Terminal Methyls (Resolved or

overlapping)

Mass Spectrometry (MS)[3]
Electron Impact (EI) mass spectrometry of long-chain alcohols often yields a weak or absent

molecular ion (

). Identification relies on characteristic fragmentation pathways, specifically dehydration and

-cleavage.

Fragmentation Logic
For 2-ethyl-1-decanol (

), the molecular ion is unstable. The primary diagnostic peak is the alkene formed via
dehydration (

).

Molecular Ion
[M]+ m/z 186

(Trace/Absent)

Alkene Ion
[M-H2O]+
m/z 168

- H2O (18) Alpha Cleavage
Loss of Alkyls

Fragmentation Hydrocarbon Series
m/z 43, 57, 71...

Chain decay
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Figure 2: Primary fragmentation pathway for 2-Ethyl-1-decanol under 70eV EI.

Key Diagnostic Ions (EI, 70 eV)
m/z Relative Intensity Fragment Identity Mechanistic Origin

168 Moderate

Loss of Water (

). Characteristic of

primary alcohols.

140 Low

Secondary

fragmentation of the

alkene.

57 High
Butyl cation

(Rearrangement).

43 Base Peak (100%)

Propyl cation

(Common alkyl

fragment).

31 Low

Alpha-cleavage

(Diagnostic for

primary alcohols, but

often weak in long

chains).

Scientist's Note: Due to the weak molecular ion, if definitive MW confirmation is required, Soft

Ionization (ESI or CI) or derivatization with MSTFA to form the TMS-ether (MW 258) is

recommended.

Infrared Spectroscopy (FT-IR)[1]
IR analysis is best performed using Attenuated Total Reflectance (ATR) on the neat liquid. The

spectrum is dominated by the hydrogen-bonded hydroxyl group and the aliphatic chain.
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Wavenumber (

)
Intensity Vibrational Mode Diagnostic Value

3300 - 3400 Broad, Medium O-H Stretch

Indicates H-bonded

alcohol.[1] Disappears

in dilute

.

2955 Strong, Sharp Asym. Stretch
Confirm aliphatic

nature.

2920 - 2850 Strong, Sharp Stretch
Long alkyl chain

indicator.

1460 Medium Bend (Scissoring)
Standard alkane

backbone.

1055 Medium/Strong C-O Stretch

Primary Alcohol

marker. (Secondary

alcohols shift to

~1100).

720 Weak Rocking

Indicates long chain

sequence (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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